Cas no 1021253-09-7 (1-{[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-2-(methoxymethyl)-1H-1,3-benzodiazole)

• Product Name: 1-{[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-2-(methoxymethyl)-1H-1,3-benzodiazole
• CAS No: 1021253-09-7
• MF: C₁₆H₁₄N₄O₃
• MW: 310.307363033295
• CID: 5805338
• PubChem ID: 27440663
• Update Time: 2025-06-24

1-{[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-2-(methoxymethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-3-[[2-(methoxymethyl)benzimidazol-1-yl]methyl]-1,2,4-oxadiazole
• 1-{[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-2-(methoxymethyl)-1H-1,3-benzodiazole
• 1-{[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-2-(methoxymethyl)-1H-benzimidazole
• 5-(furan-2-yl)-3-((2-(methoxymethyl)-1H-benzo[d]imidazol-1-yl)methyl)-1,2,4-oxadiazole
• 1021253-09-7
• SR-01000911665
• SR-01000911665-1
• F2274-0330
• AKOS005655391

• Inchi： 1S/C16H14N4O3/c1-21-10-15-17-11-5-2-3-6-12(11)20(15)9-14-18-16(23-19-14)13-7-4-8-22-13/h2-8H,9-10H2,1H3
• InChI Key： DLKVMHPSNPSGDF-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NC(CN2C(COC)=NC3=CC=CC=C32)=N1

Computed Properties

• Exact Mass: 310.10659032g/mol
• Monoisotopic Mass: 310.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.1Ų

Additional information on 1-{[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-2-(methoxymethyl)-1H-1,3-benzodiazole

Compound CAS No 1021253-09-7: A Comprehensive Overview

The compound with CAS No 1021253-09-7, also known as 1-{[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-2-(methoxymethyl)-1H-1,3-benzodiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a benzodiazole core, a furan moiety, and an oxadiazole ring. These structural elements contribute to its potential applications in drug discovery and material science.

The benzodiazole framework is a well-known heterocyclic structure that has been extensively studied for its versatile reactivity and biological activity. The presence of the furan group introduces additional electronic properties, enhancing the compound's ability to participate in various chemical reactions. Furthermore, the oxadiazole ring adds rigidity to the molecule, potentially influencing its pharmacokinetic properties.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced synthetic techniques, such as multi-component reactions and microwave-assisted synthesis, to efficiently construct the molecule. These methods not only improve yield but also ensure high purity, which is critical for subsequent biological evaluations.

From a pharmacological perspective, this compound has shown promising results in preliminary assays. Its ability to modulate key biological targets, such as kinases and receptors, suggests potential applications in the treatment of various diseases. For instance, studies have indicated that the compound may exhibit anti-inflammatory and anti-cancer properties. These findings align with current trends in drug development, where small molecules with multiple functional groups are sought after for their broad therapeutic potential.

In addition to its biological applications, the compound's structural features make it an attractive candidate for materials science. The conjugated system within the molecule could be exploited for use in organic electronics or optoelectronic devices. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, highlighting its versatility across multiple disciplines.

Looking ahead, further investigations into the compound's stability under physiological conditions and its metabolic profile are essential for advancing its therapeutic applications. Collaborative efforts between chemists and biologists will be crucial in unlocking its full potential. Moreover, computational modeling techniques can provide deeper insights into its interaction with biological systems at the molecular level.

In conclusion, CAS No 1021253-09-7 represents a fascinating example of how intricate molecular design can lead to compounds with multifaceted applications. As research continues to uncover its properties and optimize its synthesis, this compound stands at the forefront of innovation in both chemistry and medicine.